Cas no 856170-67-7 (Tris(2,3,4,5,6-pentafluorophenyl)-prop-2-enylsilane)
856170-67-7 structure
Product Name:Tris(2,3,4,5,6-pentafluorophenyl)-prop-2-enylsilane
CAS No:856170-67-7
MF:C21H5F15Si
MW:570.325958967209
CID:1846207
PubChem ID:71406297
Update Time:2025-04-21
Tris(2,3,4,5,6-pentafluorophenyl)-prop-2-enylsilane Chemical and Physical Properties
Names and Identifiers
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- Tris(2,3,4,5,6-pentafluorophenyl)-prop-2-enylsilane
- Tris(pentafluorophenyl)(prop-2-en-1-yl)silane
- 856170-67-7
- DTXSID80826907
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- Inchi: 1S/C21H5F15Si/c1-2-3-37(19-13(31)7(25)4(22)8(26)14(19)32,20-15(33)9(27)5(23)10(28)16(20)34)21-17(35)11(29)6(24)12(30)18(21)36/h2H,1,3H2
- InChI Key: VQVARPAZSUTLBQ-UHFFFAOYSA-N
- SMILES: [Si](C1C(=C(C(=C(C=1F)F)F)F)F)(C1C(=C(C(=C(C=1F)F)F)F)F)(C1C(=C(C(=C(C=1F)F)F)F)F)CC=C
Computed Properties
- Exact Mass: 569.9920991g/mol
- Monoisotopic Mass: 569.9920991g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 37
- Rotatable Bond Count: 5
- Complexity: 665
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Tris(2,3,4,5,6-pentafluorophenyl)-prop-2-enylsilane Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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